Cas no 2639431-85-7 (4-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid)

• Product Name: 4-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid
• CAS No: 2639431-85-7
• MF: C₂₅H₂₁NO₅
• MW: 415.437947034836
• CID: 5671981
• PubChem ID: 165901674
• Update Time: 2025-10-28

4-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26976149
• 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid
• 2639431-85-7
• 4-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid

• Inchi： 1S/C25H21NO5/c1-15-13-26(22-11-10-16(24(27)28)12-23(22)31-15)25(29)30-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,15,21H,13-14H2,1H3,(H,27,28)
• InChI Key： QBEOJGNLCKRXIW-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(C(=O)O)=CC=2OC(C)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.14197277g/mol
• Monoisotopic Mass: 415.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid

4-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid

The compound with CAS No. 2639431-85-7, known as 4-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group attached to a benzoxazine ring system. The presence of the Fmoc group suggests that this compound may play a role in peptide synthesis or as a protective group in organic synthesis.

Recent studies have highlighted the importance of benzoxazine derivatives in the development of advanced materials. For instance, researchers have explored the use of benzoxazine-based polymers for applications in high-performance composites and thermosetting resins. The incorporation of the Fmoc group in this compound adds a layer of functionality, potentially enabling it to serve as an intermediate in the synthesis of more complex molecules or materials. The benzoxazine core is particularly interesting due to its aromatic stability and reactivity under certain conditions.

The synthesis of 4-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl derivatives has been a topic of interest in organic chemistry. The Fmoc group is well-known for its role as a protecting group in peptide synthesis, where it temporarily blocks amino groups during the assembly of complex polypeptides. This compound's structure suggests that it could be used similarly in protecting carboxylic acids or other reactive groups during multi-step organic syntheses.

Moreover, the 3,4-dihydro nature of the benzoxazine ring indicates that this compound may exhibit some degree of unsaturation or conjugation within its structure. Such properties can influence its electronic characteristics and reactivity, making it potentially useful in electronic materials or as a precursor for more elaborate structures. Recent advancements in computational chemistry have allowed researchers to model such compounds with high accuracy, providing insights into their electronic properties and potential applications.

In terms of applications, this compound could find use in drug discovery efforts due to its unique structure and functional groups. The carboxylic acid moiety is often involved in hydrogen bonding interactions, which are critical for molecular recognition and binding affinity. This makes the compound a promising candidate for exploring interactions with biological targets such as enzymes or receptors.

Additionally, the fluorenylmethoxycarbonyl group imparts additional functionality by introducing fluorescence properties into the molecule. Fluorescent tags are widely used in biochemistry and molecular biology for tracking molecules within cells and tissues. This feature could make this compound valuable in imaging studies or as a component in biosensors.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of such compounds is crucial for their safe application. Recent research has emphasized the importance of green chemistry principles in designing new molecules to minimize their environmental impact. This compound's design may reflect such considerations if it incorporates biodegradable components or if its synthesis pathway employs sustainable practices.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl derivatives like CAS No. 2639431-85-7 represent an exciting frontier in organic chemistry and materials science. Their unique structures and functional groups offer diverse opportunities for application across multiple disciplines. As research continues to uncover new properties and uses for these compounds, they are poised to play an increasingly important role in advancing both academic knowledge and industrial innovation.